Cas no 12060-58-1 (Samarium(III) oxide)

• Product Name: Samarium(III) oxide
• CAS No: 12060-58-1
• MF: O₃Sm₂
• MW: 348.718201637268
• MDL: MFCD00011237
• CID: 48760
• PubChem ID: 24883151
• Update Time: 2025-04-18

Samarium(III) oxide Chemical and Physical Properties

Names and Identifiers

• Samarium (III) oxide
• disamariumtrioxide
• samaria
• samarium(3+)oxide
• samariumoxide(sm2o3)
• samariumsesquioxide
• samariumtrioxide
• SAMARIUM ATOMIC ABSORPTION STANDARD
• Samarium oxide
• Sm2O3
• SodiuM L-lactate
• UNII-91N8739X2N
• Samarium(III) oxide
• Samariumoxide
• 12651-06-8
• 12060-58-1
• Samarium(3+) oxide (2/3)
• Samarium(3+) oxide
• oxygen(2-);samarium(3+)
• Q421401
• 91N8739X2N
• Samarium oxide (Sm2O3)
• EC 235-043-6
• EINECS 235-043-6
• oxo(oxosamariooxy)samarium
• SAMARIUM OXIDE [MI]
• DTXSID30925575
• SAMARIUM OXYDATUM
• FKTOIHSPIPYAPE-UHFFFAOYSA-N
• Disamarium trioxide
• Samarium trioxide
• Samarium sesquioxide

• MDL： MFCD00011237
• Inchi： 1S/3O.2Sm/q3*-2;2*+3
• InChI Key： FKTOIHSPIPYAPE-UHFFFAOYSA-N
• SMILES： [Sm+3].[Sm+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 335.8087
• Monoisotopic Mass: 351.8242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: White light yellow powder
• Density: 8.35 g/mL at 25 °C(lit.)
• Melting Point: 2325 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.97
• PH: 8.0 (10g/l, H2O, 25℃)(slurry)
• Solubility: Insoluble in water
• Water Partition Coefficient: Insoluble in water.
• PSA: 43.37
• LogP: -0.30600
• Merck: 14,8347
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water, soluble in acid.

Samarium(III) oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S22;S24/25
• FLUKA BRAND F CODES：3-10-34
• RTECS：VP3153000
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds